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Compound of Interest

Compound Name: D-Pentamannuronic acid

Cat. No.: B15581457 Get Quote

Application Notes: D-Pentamannuronic Acid
Product Information
D-Pentamannuronic acid is an alginate oligosaccharide derived from marine brown algae and

certain bacteria.[1][2][3] It is a valuable compound for research in areas such as pain and

vascular dementia.[1][2][3]

Physicochemical Properties
Property Value Reference

Molecular Formula C30H42O31 [1]

Molecular Weight 898.64 g/mol [1]

Appearance White to off-white solid [1]

Solubility ≥ 100 mg/mL in Water (H2O) [1]

Storage and Stability
Proper storage is crucial to maintain the integrity of D-Pentamannuronic acid. The solid form

should be stored at -20°C, protected from light.[1] Once prepared, the stock solution has the

following stability guidelines:
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Storage Temperature Shelf Life Special Instructions

-80°C 6 months Protect from light

-20°C 1 month Protect from light

To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into single-use volumes.[1]

Experimental Protocols
Preparation of a 10 mM D-Pentamannuronic Acid Stock
Solution
This protocol describes the preparation of a 10 mM stock solution in water.

Materials:

D-Pentamannuronic acid (solid)

Nuclease-free water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Sterile serological pipettes

Vortex mixer

0.22 µm sterile syringe filter

Sterile syringes

Sterile, light-protecting microcentrifuge tubes for aliquoting

Procedure:
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Equilibration: Allow the vial of D-Pentamannuronic acid to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Tare a sterile conical tube on an analytical balance. Carefully weigh the desired

amount of D-Pentamannuronic acid. For example, to prepare 10 mL of a 10 mM solution,

weigh 8.99 mg of the compound.

Dissolution:

Using a sterile serological pipette, add a portion of the nuclease-free water to the conical

tube containing the D-Pentamannuronic acid. For a 10 mL final volume, you might add 8

mL initially.

Vortex the tube until the solid is completely dissolved. The solution should be clear and

colorless.

Volume Adjustment: Add nuclease-free water to reach the final desired volume (e.g., 10 mL).

Sterilization:

Draw the entire solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe tip.

Dispense the solution through the filter into a new sterile conical tube. This step is critical

for removing any potential microbial contamination, especially for cell-based assays.[1]

Aliquoting and Storage:

Aliquot the sterile stock solution into appropriate single-use volumes in sterile, light-

protecting microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1]
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Stock Solution Concentration Calculations
The following table provides the required mass of D-Pentamannuronic acid to prepare stock

solutions of common concentrations.

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.90 mg 4.50 mg 8.99 mg

5 mM 4.50 mg 22.47 mg 44.93 mg

10 mM 8.99 mg 44.93 mg 89.86 mg

Visualized Workflow

Workflow for D-Pentamannuronic Acid Stock Solution Preparation
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Caption: Preparation and storage workflow for D-Pentamannuronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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